Cas no 54152-21-5 (3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI))

• Product Name: 3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI)
• CAS No: 54152-21-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 1020186
• PubChem ID: 45080869
• Update Time: 2025-04-20

3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI)
• 1-(3-azabicyclo[3.2.0]heptan-3-yl)-2-chloropropan-1-one
• DB-324471
• 3-AZABICYCLO[3.2.0]HEPTANE, 3-(2-CHLORO-1-OXOPROPYL)-
• 54152-21-5
• DTXSID30664154

• Inchi： 1S/C9H14ClNO/c1-6(10)9(12)11-4-7-2-3-8(7)5-11/h6-8H,2-5H2,1H3
• InChI Key： YOACFLBKSROWDK-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2CCC2C1)=O

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų